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Introduction
Soil fumigation is a critical agricultural practice for controlling soil-borne pathogens, nematodes,

and weeds, particularly in high-value crops. However, the volatilization of fumigants such as

1,3-dichloropropene (1,3-D), chloropicrin (CP), and methyl bromide (MeBr) can lead to

atmospheric emissions, posing environmental and health risks.[1][2] A promising strategy to

mitigate these emissions is the application of ammonium thiosulfate (ATS), a common

fertilizer, which can chemically degrade halogenated fumigants into non-volatile compounds.[3]

[4]

Thiosulfate (S₂O₃²⁻), the active component in ATS, is a strong nucleophile that reacts with

halogenated compounds, effectively dehalogenating them and reducing their volatility.[5] This

document provides detailed application notes, quantitative data summaries, and experimental

protocols for utilizing ATS to reduce fumigant emissions from soil.

Principle of Action
The primary mechanism by which ammonium thiosulfate reduces fumigant emissions is

through nucleophilic substitution. The thiosulfate ion (S₂O₃²⁻) attacks the electrophilic carbon

atom bonded to a halogen (e.g., chlorine or bromine) in the fumigant molecule. This reaction

displaces the halide ion and forms a non-volatile, less toxic organic thiosulfate compound. The

reaction is effective for a range of halogenated fumigants, including MeBr, 1,3-D, and CP. The
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rate of this degradation reaction is influenced by factors such as the ATS-to-fumigant molar

ratio, soil temperature, and soil moisture.

Quantitative Data on Emission Reduction
The effectiveness of ATS in reducing fumigant emissions has been quantified in several

laboratory and column studies. The data consistently show a significant reduction in fumigant

half-life and overall emissions with increasing ATS application rates.

Table 1: Effect of Ammonium Thiosulfate (ATS) on the Half-life (t½) of Soil Fumigants in

Laboratory Studies.

Fumigant Soil Type

ATS:Fumi
gant
Molar
Ratio

Temperat
ure (°C)

Control
t½
(hours)

ATS-
Treated
t½
(hours)

Source(s)

Methyl

Bromide

(MeBr)

Arlington

Sandy

Loam

4:1 20 133 < 5

1,3-

Dichloropro

pene (1,3-

D)

Hanford

Sandy

Loam

4:1 22 ± 3 86.0 9.5

Chloropicri

n (CP)

Hanford

Sandy

Loam

4:1 22 ± 3 16.3 5.5

Table 2: Cumulative Emission Reduction of Fumigants Following ATS Application in Soil

Column Studies.
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Fumigant
Injection
Depth

ATS
Application
Rate (kg
ha⁻¹)

Emission
Reduction
(%)

Study
Duration
(days)

Source(s)

Methyl

Bromide

(MeBr)

30 cm 660

> 83% (from

61% to

<10%)

Not Specified

1,3-

Dichloroprop

ene &

Chloropicrin

Not Specified

ATS applied

at various

molar ratios

Data

indicates

significant

reduction in

soil-gas

concentration

, implying

emission

reduction

12

Experimental Protocols
Protocol 1: Laboratory Soil Incubation for Measuring
Fumigant Degradation
This protocol details a laboratory experiment to determine the degradation kinetics of a

fumigant in soil amended with ATS.

Materials:

Test soil (e.g., sandy loam), sieved (<4 mm)

Fumigant standard (e.g., 1,3-D, CP, MeBr)

Ammonium thiosulfate (ATS) solution (e.g., Thio-Sul®, 12-0-0-26)

Glass vials (e.g., 20 mL) with Teflon-faced septa and aluminum caps

Anhydrous sodium sulfate
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Ethyl acetate (or other suitable extraction solvent)

Gas chromatograph (GC) with an appropriate detector (e.g., ECD)

Incubator

Procedure:

Soil Preparation: Air-dry and sieve the soil. Determine its water holding capacity.

ATS Amendment: Prepare a stock solution of ATS. In a series of glass vials, place a known

mass of soil (e.g., 10 g dry weight equivalent). Amend the soil with the ATS solution to

achieve the desired ATS:fumigant molar ratios (e.g., 0:1 for control, 1:1, 2:1, 4:1). Adjust the

soil water content to a consistent level (e.g., 11-12% w/w).

Fumigant Spiking: Spike each vial with a known amount of the fumigant, typically dissolved

in a carrier solvent like acetone, to achieve a target concentration (e.g., 0.5 mmol kg⁻¹).

Incubation: Immediately seal the vials and place them in an incubator set to a constant

temperature (e.g., 20°C) in the dark.

Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48, 96 hours), remove

triplicate vials for each treatment and immediately freeze them (-20°C) to halt the reaction.

Extraction: To extract the remaining fumigant, add a known amount of anhydrous sodium

sulfate (to absorb water) and an extraction solvent (e.g., 10 mL ethyl acetate) to the still-

frozen soil sample. Shake vigorously and allow the soil to settle.

Analysis: Analyze the fumigant concentration in the ethyl acetate extract using a GC.

Data Analysis: Plot the fumigant concentration over time for each treatment. Calculate the

degradation rate and half-life (t½) by fitting the data to an appropriate kinetic model (e.g.,

first-order kinetics).

Protocol 2: Soil Column Study for Measuring Emission
Reduction
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This protocol describes a method to evaluate the effectiveness of a surface ATS application in

reducing fumigant volatilization from a soil column.

Materials:

Stainless steel or glass columns (e.g., 25 cm height x 15.5 cm i.d.).

Test soil, packed to a known bulk density (e.g., 1.4 g cm⁻³).

Fumigant (e.g., Telone C35, a mix of 1,3-D and CP).

ATS solution.

Drip irrigation tubing.

Gas-tight syringes for sampling soil-gas.

Sorbent tubes for trapping volatilized fumigant.

Air sampling pump.

GC for analysis.

Procedure:

Column Preparation: Pack the columns with the test soil to the desired depth and bulk

density.

Fumigant Injection: Inject a known quantity of the fumigant into the center of the column at a

specific depth (e.g., 10-30 cm).

Equilibration: Allow the fumigant to distribute within the soil column for a set period (e.g., 6-

22 hours).

ATS Application: Apply the ATS solution to the soil surface. This can be done by spraying or,

more controllably, through a drip irrigation system installed just below the soil surface. A

control column should receive only water.
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Emission Measurement (Volatilization):

Mount a sampling chamber on top of the soil column.

Draw air from the chamber at a constant flow rate through a sorbent tube to trap the

volatilized fumigant.

Change the sorbent tubes at regular intervals (e.g., every 3 hours initially, then less

frequently).

Soil-Gas Measurement: At various depths within the column, use gas-tight syringes to collect

soil-gas samples through sampling ports.

Analysis: Extract the fumigant from the sorbent tubes and analyze via GC. Directly inject the

soil-gas samples into the GC.

Data Calculation: Calculate the emission flux (mass per unit area per time) and the

cumulative emission loss as a percentage of the total amount applied. Compare the results

from the ATS-treated columns to the control.

Visualizations: Workflows and Pathways
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Caption: Experimental workflow for a soil column study.
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Caption: Chemical degradation pathway of fumigants by ATS.

Field Application Considerations
While laboratory results are promising, field application requires careful planning.

Application Method: ATS can be sprayed onto the soil surface or applied through drip

irrigation systems. Drip application may be particularly suitable for raised-bed production

systems, as it can deliver ATS directly to the zone where fumigant concentrations are

highest.

Application Rate: The required amount of ATS depends on the fumigant application rate.

Studies suggest that an ATS:fumigant molar ratio greater than 1:1 is needed for significant

emission reduction. For a fumigant like 1,3-D, this could translate to approximately 75

gallons of a commercial ATS solution per acre.
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Timing: ATS can be applied before, at the same time as, or after fumigant injection.

Application after fumigation allows the fumigant to perform its pest control function before

being degraded.

Potential Side Effects: High concentrations of thiosulfate and fumigants can lead to strong

reactions in the soil, sometimes resulting in discoloration and unpleasant odors. The impact

on soil microbiology and the efficacy of the fumigant against target pests should also be

evaluated under field conditions.

Conclusion
The use of ammonium thiosulfate presents a viable and effective method for reducing

harmful emissions from soil fumigants. The chemical reaction between thiosulfate and

halogenated fumigants is rapid and leads to the formation of non-volatile products. The

provided protocols offer a framework for researchers to quantify the efficacy of ATS for various

fumigants and soil conditions. Further field-scale research is necessary to optimize application

rates and methods to ensure both maximum emission reduction and continued pest control

efficacy.
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[https://www.benchchem.com/product/b1232673#use-of-ammonium-thiosulfate-for-reducing-
fumigant-emissions-from-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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